Cas no 894020-50-9 (1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 894020-50-9
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• CID: 5512328
• Update Time: 2025-10-29

1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-3-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]urea
• Urea, N-[(2,3-dihydro-1,4-benzodioxin-2-yl)methyl]-N'-[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C22H25N3O5/c1-2-28-17-9-7-16(8-10-17)25-13-15(11-21(25)26)24-22(27)23-12-18-14-29-19-5-3-4-6-20(19)30-18/h3-10,15,18H,2,11-14H2,1H3,(H2,23,24,27)
• InChI Key： UVSFPHLMROOPHM-UHFFFAOYSA-N
• SMILES： N(CC1COC2=CC=CC=C2O1)C(NC1CC(=O)N(C2=CC=C(OCC)C=C2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea

Research Brief on 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894020-50-9)

The compound 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894020-50-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzodioxin and pyrrolidinone structural motifs, has been investigated for its potential therapeutic applications, particularly in the context of neurodegenerative diseases and inflammatory disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of research has been the compound's interaction with specific molecular targets, such as enzymes and receptors involved in neuroinflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 894020-50-9 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and selectivity, suggesting its potential as a lead candidate for anti-inflammatory drug development.

Further investigations have explored the pharmacokinetic profile of 894020-50-9. A recent pharmacokinetic study conducted in rodent models revealed favorable absorption and distribution properties, with the compound achieving significant plasma concentrations following oral administration. The study also highlighted the molecule's metabolic stability, with minimal degradation observed in liver microsome assays. These findings underscore the compound's potential for further development as an orally bioavailable therapeutic agent.

In addition to its anti-inflammatory properties, 894020-50-9 has shown promise in the treatment of neurodegenerative conditions. A 2024 preclinical study published in Neuropharmacology reported that the compound exhibited neuroprotective effects in a mouse model of Parkinson's disease. The researchers attributed these effects to the compound's ability to modulate oxidative stress pathways and reduce neuronal apoptosis. These results suggest a potential dual mechanism of action, combining anti-inflammatory and neuroprotective activities.

Despite these promising findings, challenges remain in the development of 894020-50-9 as a therapeutic agent. Current research is focused on optimizing the compound's synthetic route to improve yield and scalability. Additionally, ongoing toxicology studies aim to evaluate the safety profile of the molecule in long-term exposure scenarios. The integration of computational chemistry and high-throughput screening techniques is expected to accelerate these efforts, paving the way for clinical translation.

In conclusion, 1-(2,3-dihydro-1,4-benzodioxin-2-yl)methyl-3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylurea (CAS: 894020-50-9) represents a promising candidate for further investigation in the fields of inflammation and neurodegeneration. Its unique structural features, combined with demonstrated biological activity, position it as a valuable lead compound for future drug development. Continued research efforts will be essential to fully realize its therapeutic potential and address remaining challenges in its development pathway.